Cas no 2639451-11-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2639451-11-7
- EN300-27782791
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]propanedioic acid
- 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid
-
- Inchi: 1S/C21H21NO6/c23-19(24)17(20(25)26)10-5-11-22-21(27)28-12-18-15-8-3-1-6-13(15)14-7-2-4-9-16(14)18/h1-4,6-9,17-18H,5,10-12H2,(H,22,27)(H,23,24)(H,25,26)
- InChI Key: YEUWQLISWPOODZ-UHFFFAOYSA-N
- SMILES: O(C(NCCCC(C(=O)O)C(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 383.13688739g/mol
- Monoisotopic Mass: 383.13688739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 113Ų
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27782791-1g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]propanedioic acid |
2639451-11-7 | 1g |
$1442.0 | 2023-09-09 | ||
| Enamine | EN300-27782791-5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]propanedioic acid |
2639451-11-7 | 5g |
$4184.0 | 2023-09-09 | ||
| Enamine | EN300-27782791-10g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]propanedioic acid |
2639451-11-7 | 10g |
$6205.0 | 2023-09-09 | ||
| Enamine | EN300-27782791-0.05g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]propanedioic acid |
2639451-11-7 | 95.0% | 0.05g |
$344.0 | 2025-03-19 | |
| Enamine | EN300-27782791-0.1g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]propanedioic acid |
2639451-11-7 | 95.0% | 0.1g |
$515.0 | 2025-03-19 | |
| Enamine | EN300-27782791-0.25g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]propanedioic acid |
2639451-11-7 | 95.0% | 0.25g |
$735.0 | 2025-03-19 | |
| Enamine | EN300-27782791-0.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]propanedioic acid |
2639451-11-7 | 95.0% | 0.5g |
$1158.0 | 2025-03-19 | |
| Enamine | EN300-27782791-1.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]propanedioic acid |
2639451-11-7 | 95.0% | 1.0g |
$1485.0 | 2025-03-19 | |
| Enamine | EN300-27782791-2.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]propanedioic acid |
2639451-11-7 | 95.0% | 2.5g |
$2912.0 | 2025-03-19 | |
| Enamine | EN300-27782791-5.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]propanedioic acid |
2639451-11-7 | 95.0% | 5.0g |
$4309.0 | 2025-03-19 |
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid
Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid (CAS No. 2639451-11-7) in Modern Chemical and Pharmaceutical Research
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid, identified by the CAS number 2639451-11-7, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, featuring a fluoren-9-yl moiety linked through a methoxycarbonyl group, exhibits promising characteristics that make it a valuable candidate for various biochemical and medicinal chemistry endeavors.
The molecular structure of this compound consists of a propyl chain terminated by a propanedioic acid (dibasic acid) moiety, which provides it with both acidic and basic functionalities. The presence of the fluoren-9-yl group, a well-known luminescent and stable aromatic system, enhances its utility in materials science and biopharmaceutical applications. The methoxycarbonyl (protecting group) functionality further modulates its reactivity, allowing for controlled modifications during synthetic pathways.
In recent years, the demand for novel compounds with enhanced binding affinities and selectivity has driven extensive research into derivatives of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid. Its bifunctional nature makes it an attractive scaffold for designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in modulating enzyme activities associated with metabolic disorders and inflammatory conditions.
One of the most compelling aspects of this compound is its application in drug discovery. The fluoren-9-yl moiety serves as an excellent chromophore for fluorescence-based assays, enabling high-throughput screening (HTS) of drug candidates. Furthermore, the propanedioic acid group allows for coordination with metal ions, which is pivotal in developing metallo-drugs and catalytic systems. These properties have been leveraged in the design of novel anticancer agents that exploit metal-dependent mechanisms.
Recent advancements in computational chemistry have further illuminated the potential of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid as a pharmacophore. Molecular docking simulations have revealed its strong binding interactions with proteins involved in neurodegenerative diseases, suggesting its utility as a lead compound for developing neuroprotective therapies. Additionally, its ability to cross the blood-brain barrier has been explored in preclinical models, making it a promising candidate for central nervous system (CNS) drug development.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-yl group necessitates advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions, while the protection and deprotection of the methoxycarbonyl group demand expertise in carboxylic acid chemistry. These synthetic challenges underscore the importance of skilled chemists in harnessing the full potential of this compound.
From a regulatory perspective, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid (CAS No. 2639451-11-7) must be handled under appropriate laboratory conditions to ensure safety and compliance with Good Manufacturing Practices (GMP). While it does not fall under categories of hazardous or controlled substances, proper handling protocols are essential to mitigate any potential risks associated with organic synthesis processes.
The future prospects of this compound are vast, particularly in personalized medicine where tailored molecular entities are designed to target specific patient populations. Its versatility as a building block for drug discovery platforms makes it indispensable in academic and industrial research settings. As methodologies for molecular design continue to evolve, compounds like 2-3-(({(9H-fluorenin
2639451-11-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylpropanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)